Cas no 23418-85-1 (3-Butynyl Tosylate)

3-Butynyl Tosylate is a versatile organic compound commonly used as an intermediate in synthetic chemistry. Its key advantages include its reactivity as an alkylating agent, particularly in nucleophilic substitution reactions, due to the presence of the tosylate leaving group. The compound’s alkyne functionality enables further derivatization through click chemistry, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), making it valuable for constructing complex molecular architectures. It is particularly useful in pharmaceutical and materials science research for introducing butynyl groups into target molecules. The tosylate group ensures good stability and handling properties, while the alkyne moiety offers flexibility for subsequent functionalization. This compound is typically handled under inert conditions to preserve its reactivity.
3-Butynyl Tosylate structure
3-Butynyl Tosylate structure
Product Name:3-Butynyl Tosylate
CAS No:23418-85-1
MF:C11H12O3S
MW:224.276182174683
MDL:MFCD00041687
CID:52299
PubChem ID:272020
Update Time:2025-06-07

3-Butynyl Tosylate Chemical and Physical Properties

Names and Identifiers

    • But-3-yn-1-yl 4-methylbenzenesulfonate
    • 3-Butynyl p-toluenesulphonate
    • p-Toluenesulfonic Acid 3-Butynyl Ester
    • 3-Butynyl p-Toluenesulfonate
    • 3-Butynyl 4-methylbenzenesulfonate
    • 3-(1-BUTYNYL)-4-TOLUENESULPHONATE
    • 3-Butynyl Tosylate
    • but-3-ynyl 4-methylbenzenesulfonate
    • 3-butynyl p-tosylate
    • 4-tosyloxy-1-butyne
    • but-3-yn-1-yl p-toluenesulfonate
    • but-3-yn-1-yl tosylate
    • homopropargyl alcohol tosylate
    • 3-butynyl 4-toluenesulfonate
    • NSC116062
    • but-3-ynyl tosylate
    • 3-butynyl-p-toluenesulfonate
    • but-3-ynyl-p-toluenesulfonate
    • MDL： MFCD00041687
    • Inchi： 1S/C11H12O3S/c1-3-4-9-14-15(12,13)11-7-5-10(2)6-8-11/h1,5-8H,4,9H2,2H3
    • InChI Key： STOASOOVVADOKH-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCC#C
    • BRN： 3304257

Computed Properties

  • Exact Mass: 224.05100
  • Monoisotopic Mass: 224.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 51.8

Experimental Properties

  • Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
  • Density: 1.012
  • Boiling Point: 128°C 0,01mm
  • Flash Point: 110 ºC
  • Refractive Index: 1.522-1.524
  • PSA: 51.75000
  • LogP: 2.80440

3-Butynyl Tosylate Security Information

3-Butynyl Tosylate Customs Data

  • HS CODE：2905290000
  • Customs Data：

    China Customs Code:

    2905290000

    Overview:

    2905290000 Other unsaturated monohydric alcohols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905290000 unsaturated monohydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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3-Butynyl Tosylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:23418-85-1)3-Butynyl Tosylate
Order Number:A816708
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:08
Price ($):467.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:23418-85-1)3-Butynyl Tosylate
A816708
Purity:99%
Quantity:100g
Price ($):467.0
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